2-Methoxy-4-(3-nitrophenyl)phenol, 95%

• IUPAC Name: 2-methoxy-4-(3-nitrophenyl)phenol
• InChI: InChI=1S/C13H11NO4/c1-18-13-8-10(5-6-12(13)15)9-3-2-4-11(7-9)14(16)17/h2-8,15H,1H3
• InChI Key: WFYDBFPLKALUPA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC(=CC=C2)[N+](=O)[O-])O
• Molecular Formula: C13H11NO4
• DSSTOX Substance ID: DTXSID10685569
• Molecular Weight: 245.23 g/mol
• CAS RN: 112148-13-7

Description

2-Methoxy-4-(3-nitrophenyl)phenol, 95% (2M4NP) is a phenolic compound that has been used in the synthesis of various organic compounds and pharmaceuticals. It is an aromatic compound with a molecular weight of 205.13 g/mol and a melting point of 108-110°C. 2M4NP has been used in the synthesis of various organic compounds, pharmaceuticals, and other products, as well as in laboratory experiments. It has also been used in the synthesis of various organic compounds and pharmaceuticals, as well as in laboratory experiments.

Mechanism of Action

2-Methoxy-4-(3-nitrophenyl)phenol, 95% is an aromatic compound and its mechanism of action is based on its ability to undergo a variety of reactions. The most common reactions of 2-Methoxy-4-(3-nitrophenyl)phenol, 95% are nucleophilic substitution, electrophilic addition, and electrophilic substitution. It can also undergo oxidation and reduction reactions.
Biochemical and Physiological Effects
2-Methoxy-4-(3-nitrophenyl)phenol, 95% has been studied for its biochemical and physiological effects. It has been shown to have a variety of effects on the human body, including the inhibition of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain. It has also been shown to have an anti-inflammatory effect. In addition, 2-Methoxy-4-(3-nitrophenyl)phenol, 95% has been shown to have an anti-bacterial effect and to reduce the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

2-Methoxy-4-(3-nitrophenyl)phenol, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is easy to synthesize. It is also stable in solution and has a wide range of applications. However, 2-Methoxy-4-(3-nitrophenyl)phenol, 95% also has some limitations. It is not soluble in water and is not very soluble in organic solvents. It also has a low boiling point and is not stable in the presence of strong acids or bases.

Future Directions

There are several potential future directions for research into 2-Methoxy-4-(3-nitrophenyl)phenol, 95%. One possibility is to investigate the potential therapeutic effects of 2-Methoxy-4-(3-nitrophenyl)phenol, 95% on various diseases and conditions. Another possibility is to investigate the potential use of 2-Methoxy-4-(3-nitrophenyl)phenol, 95% as a drug delivery system. Additionally, further research could be conducted into the mechanism of action of 2-Methoxy-4-(3-nitrophenyl)phenol, 95% and its potential applications in the synthesis of various organic compounds and pharmaceuticals. Finally, more research could be conducted into the potential toxic effects of 2-Methoxy-4-(3-nitrophenyl)phenol, 95% and its potential effects on the environment.

Synthesis Methods

2-Methoxy-4-(3-nitrophenyl)phenol, 95% is synthesized by the condensation of 2-methoxy-4-nitrophenol and phenol in the presence of an acid catalyst. The reaction is carried out in an inert atmosphere at a temperature of about 130°C for about two hours. The reaction is usually carried out in a two-phase system consisting of an aqueous and an organic phase. The reaction yields a 95% pure product of 2-Methoxy-4-(3-nitrophenyl)phenol, 95%.

Scientific Research Applications

2-Methoxy-4-(3-nitrophenyl)phenol, 95% has been studied extensively in scientific research. It has been used in the synthesis of various organic compounds and pharmaceuticals, as well as in laboratory experiments. It has also been used in the synthesis of various organic compounds and pharmaceuticals, as well as in laboratory experiments. It has also been used in the synthesis of various organic compounds and pharmaceuticals, as well as in laboratory experiments. It has also been used in the synthesis of various organic compounds and pharmaceuticals, as well as in laboratory experiments.